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Compound of Interest

Compound Name: p-Cresyl isovalerate

Cat. No.: B1584962

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of p-cresyl
isovalerate, a compound of interest in the flavor, fragrance, and pharmaceutical industries.
Understanding the solubility of this ester in various organic solvents is critical for formulation
development, quality control, and toxicological studies. This document compiles available
quantitative and qualitative solubility data and presents a generalized, detailed experimental
protocol for its determination.

Core Physicochemical Properties

p-Cresyl isovalerate, also known as 4-methylphenyl 3-methylbutanoate, is a colorless liquid
with a characteristic tobacco-like, sweet, and herbaceous odor. Its fundamental properties are
summarized below.

Property Value
Molecular Formula C12H1602
Molecular Weight 192.25 g/mol
CAS Number 55066-56-3

Quantitative Solubility Data
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The following table summarizes the available quantitative data on the solubility of p-cresyl
isovalerate in various solvents at a standard temperature.

Solvent Temperature (°C) Solubility (g/L) Citation
Methanol 25 1491.28 [1]
Ethanol 25 1386.6 [1]
Isopropanol 25 1118.44 [1]
Water 25 0.04568 (estimated) [2]

Qualitative Solubility Data

Qualitative assessments of p-cresyl isovalerate's solubility are also available from various

sources.
Solvent/Solvent Class Solubility Description Citations
Water Insoluble [21[31[41[5]
Oils Soluble [31141[5]
Alcohol Soluble, Miscible (in ethanol) [21[31[5]

Experimental Protocol: Determination of Solubility
via the Shake-Flask Method

While specific experimental protocols for determining the solubility of p-cresyl isovalerate are
not readily available in the public domain, a generalized and widely accepted methodology, the
shake-flask method, can be employed. This method is suitable for determining the
thermodynamic solubility of a compound in a given solvent.

Objective: To determine the saturation concentration of p-cresyl isovalerate in a specific
organic solvent at a controlled temperature.

Materials:
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o p-Cresyl isovalerate (high purity)

o Selected organic solvent (analytical grade)

o Glass flasks or vials with airtight seals

o Orbital shaker with temperature control

e Centrifuge

e Syringes and syringe filters (e.g., 0.22 um PTFE)
e Volumetric flasks and pipettes

e Analytical balance

e High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system
with a suitable detector (e.g., UV-Vis or FID)

Procedure:
o Preparation of Supersaturated Solution:

o Add an excess amount of p-cresyl isovalerate to a flask containing a known volume of
the selected organic solvent. The presence of undissolved solid is crucial to ensure
saturation.

o Seal the flask tightly to prevent solvent evaporation.
o Equilibration:

o Place the flask in an orbital shaker set to a constant temperature (e.g., 25 °C) and
agitation speed (e.g., 150 rpm).

o Allow the mixture to equilibrate for a sufficient period, typically 24 to 72 hours, to ensure
that thermodynamic equilibrium is reached. The concentration of the solute in the solvent
should be constant over time.
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» Phase Separation:

o After equilibration, remove the flask from the shaker and allow the undissolved solid to
settle.

o To ensure complete removal of solid particles, centrifuge an aliquot of the supernatant at a
high speed.

o Sample Collection and Preparation:
o Carefully withdraw a known volume of the clear supernatant using a syringe.

o Filter the collected supernatant through a syringe filter into a clean vial to remove any
remaining particulate matter.

o Dilute the filtered sample accurately with the same organic solvent to a concentration that
falls within the linear range of the analytical method.

e Quantification:

o Analyze the diluted sample using a pre-validated HPLC or GC method to determine the
concentration of p-cresyl isovalerate.

o Prepare a calibration curve using standard solutions of p-cresyl isovalerate of known
concentrations in the same solvent.

o Calculate the original concentration of p-cresyl isovalerate in the saturated solution by
applying the dilution factor.

Data Analysis:

The solubility is reported as the mean concentration from at least three replicate experiments,
typically in units of g/L or mol/L, at the specified temperature.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the shake-flask method for determining
solubility.
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Caption: Workflow for solubility determination using the shake-flask method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [The Solubility Profile of p-Cresyl Isovalerate in Organic
Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584962#solubility-of-p-cresyl-isovalerate-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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